Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

N-Decanoyl-N-methylglucamine solubility and
stability

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Decanoyl N-methylglucamide

CAS No.: 85261-20-7

Cat. No.: S572507

Core Chemical Properties

The table below summarizes the fundamental identifiers and properties of MEGA-10 as found in the
technical data sheets [1] [2] [3].

Property Value |/ Description

CAS Number 85261-20-7 [1] [2] [3]

Molecular Formula C17H35NOg [1] [2] [3]

Molecular Weight 349.46 g/mol [1] [2]

Purity >99% [2] (also available as 98% min. [1])

Form White to Off-White solid powder [1] [2]

Melting Point 91-93 °C [1]

Critical Micelle Concentration ~6-7 mM [2] (7.4 mM reported in 0.1M Tris-HCI, pH 7.4 at 25°C
(CMmC) [1])
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Solubility and Stability Guidelines

The following table details the available information on the solubility and stability of MEGA-10, which are

critical for experimental design [1] [2].

Aspect Guideline

Water Solubility Soluble at 10 mg/mL at 20 °C, yielding a clear, colorless solution [1].
Methanol Solubility Soluble at 50 mg/mL [1].

Storage Temperature -20°C [2].

Hygroscopicity No [2].

Light Sensitivity No [2].

Shelf Life 1 year [2].

Primary Research Applications and Protocols

MEGA-10 is a non-ionic detergent prized for its ability to solubilize biological membranes without

denaturing proteins. The table below outlines its key research applications and general methodologies [3].

Application Protocol Description Key Consideration
Membrane Used to disrupt lipid-lipid and lipid-protein Concentration must be above the
Protein interactions for extracting integral CMC (~6-7 mM). Optimal working
Solubilization membrane proteins. Helps maintain native concentrations should be

protein structure and function for determined empirically [2].

downstream studies [3].

Lipid Vesicle Incorporated into lipid bilayers to stabilize The purity of the detergent is
Stabilization vesicles for various biophysical assays [3]. crucial for consistent results,
especially in sensitive assays [1]

2].
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Application Protocol Description Key Consideration
Protein Serves as a starting point in structural The non-ionic nature minimizes
Crystallization biology by stabilizing proteins in solution interference with protein-protein
and promoting crystal growth [2]. interactions necessary for crystal
formation.

The general workflow for using MEGA-10 in membrane protein research can be visualized as follows:

Add MEGA-10 Solution
[Concentration > CMC]

(Incubate to Solubﬂize)

:

Centrifuge to Remove
Insoluble Material

Collect Supernatant
(Solubilized Proteins)

Proceed to Downstream Analysis

Click to download full resolution via product page

Practical Handling and Purification Notes
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For reliable experimental results, please note the following:

¢ Impurities: Commercial preparations of MEGA-10 may contain impurities like decanoic acid and N-
methylglycamine [1].

e Purification: If high purity is essential for your research, the compound can be purified. One method
involves grinding the solid with diethyl ether, then with petroleum ether, followed by drying and
recrystallization from methanol/diethyl ether [1].

Limitations of Current Information

The search results have several key limitations:

e Dated Sources: Much of the technical data comes from supplier pages and sources that are several
years old and may not reflect the very latest research [1] [2] [3].

¢ Incomplete Data: The results lack a comprehensive set of stability data (e.g., stability across pH
ranges, long-term stability in solution, compatibility with various buffers and salts) and more nuanced
solubility information.

¢ No Signaling Pathways: The search did not yield information on specific signaling pathways affected
by MEGA-10, as it is primarily a research tool rather than a pathway modulator.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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